molecular formula C11H9NOS B8373094 (Quinolin-6-ylthio)acetaldehyde

(Quinolin-6-ylthio)acetaldehyde

Cat. No.: B8373094
M. Wt: 203.26 g/mol
InChI Key: JJLKBNWYTAWSOE-UHFFFAOYSA-N
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Description

(Quinolin-6-ylthio)acetaldehyde is a useful research compound. Its molecular formula is C11H9NOS and its molecular weight is 203.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H9NOS

Molecular Weight

203.26 g/mol

IUPAC Name

2-quinolin-6-ylsulfanylacetaldehyde

InChI

InChI=1S/C11H9NOS/c13-6-7-14-10-3-4-11-9(8-10)2-1-5-12-11/h1-6,8H,7H2

InChI Key

JJLKBNWYTAWSOE-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=CC(=C2)SCC=O)N=C1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

6-[(2,2-Dimethoxyethyl)thio]quinoline (1.0 g) was dissolved in aqueous 1N hydrochloric acid (6 mL) and acetone (3 mL). The reaction mixture was refluxed for 3 h. Acetone was removed under reduced pressure. The aqueous layer was neutralized with saturated sodium bicarbonate and extracted with ethyl acetate. The organic extracts were dried over sodium sulfate, filtered, and concentrated. The residue was purified by chromatography on silica gel with 20% ethyl acetate in hexanes to afford the desired product. LCMS: (M+H)=204.0; (M+H2O)=221.9; (M+MeOH)=236.0.
Name
6-[(2,2-Dimethoxyethyl)thio]quinoline
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

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reactant
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Name
COC(CSc1ccc2ncccc2c1)OC
Quantity
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reactant
Reaction Step One
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Quantity
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reactant
Reaction Step One

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